Cas no 89242-40-0 (3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-)

3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)- structure
89242-40-0 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-
CAS No:89242-40-0
MF:C16H10ClNO2
MW:283.709103107452
CID:607103
PubChem ID:13272396
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-
    • 1-(4-chlorophenyl)isoquinoline-3-carboxylic acid
    • WUAIAFGRLRKGIH-UHFFFAOYSA-N
    • DTXSID90533736
    • 89242-40-0
    • 1-(4-chloro phenyl) isoquinoline 3-carboxylic acid
    • SCHEMBL10995427
    • Inchi: 1S/C16H10ClNO2/c17-12-7-5-10(6-8-12)15-13-4-2-1-3-11(13)9-14(18-15)16(19)20/h1-9H,(H,19,20)
    • InChI Key: WUAIAFGRLRKGIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

  • Exact Mass: 283.0400063g/mol
  • Monoisotopic Mass: 283.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.2Ų
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